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CYC116 Characterization Data

The following table consolidates the key technical and biological activity data available for CYC116 from

the search results.

Parameter Value / Description

Molecular Formula & Weight C₁₈H₂₀N₆OS; 368.46 g/mol [1]

CAS No. 693228-63-6 [1]

Solubility (DMSO) 25 mg/mL (67.84 mM) [1]

Primary Targets (Ki) Aurora A (8.0 nM), Aurora B (9.2 nM), VEGFR2 (44 nM), FLT3 (44
nM) [1]

Secondary Target (Ki) CDK2/CyclinE (0.39 μM) [1]

In Vitro IC₅₀ (MV4-11 cells) 34 nM [1]

In Vivo Efficacy (NCI-H460
xenograft)

Tumor growth delay of 2.3 and 5.8 days at 75 and 100 mg/kg (oral,
5 days) [1]
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Experimental Protocols from Literature

While precision data is unavailable, these detailed methodologies from recent studies can serve as a

reference for your own assay development and validation.

Cell-Based Anti-Proliferative Assay (from [1])

This standard MTT protocol is used to determine the IC₅₀ of CYC116.

Cell Lines: HeLa, MCF7, MV4-11, A2780, and others.
Procedure:

Seed cells into 96-well plates and incubate overnight.
Add a 3-fold dilution series of CYC116 (prepared in DMSO) to the cells in triplicate. Final

concentrations typically range from 0 to 10 μM.
Incubate for 72 or 96 hours at 37°C.

Remove medium, wash with PBS, and add MTT solution (5 mg/mL).
Incubate for 4 hours in the dark.

Remove MTT, wash cells, and solubilize the formazan dye with DMSO.
Measure absorbance at 540 nm and calculate IC₅₀ values using curve-fitting software.

hPSC-CM Maturation Assay (from [2])

This protocol outlines the use of CYC116 to promote the maturation of stem cell-derived cardiomyocytes.

Cell Lines: Human embryonic stem cells (H1, H9) and induced pluripotent stem cells (UC013).

Differentiation & Treatment:
Differentiate hPSCs into cardiomyocytes using a defined protocol with CHIR99021 and IWR-1.

On Day 12, dissociate the resulting cardiomyocytes and re-plate them.
After 48 hours, add CYC116 to the maintenance medium.

Refresh the medium and compounds every other day.
Assessment of Maturation: Maturation is evaluated through:

Gene Expression: qRT-PCR for cardiac function genes.
Sarcomere Structure: Immunofluorescent staining for α-Actinin or cTnt, analyzing sarcomere

length and organization.
Mitochondrial Content: Measurement of mtDNA via qPCR.

Physiological Function: Various functional assays.
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How to Establish Precision Data for Your Assays

Since direct data is unavailable, your technical support center should guide users on how to generate and

calculate intraday and interday precision for their CYC116 experiments.

Workflow for Determining Assay Precision

The following diagram illustrates the key steps in establishing precision metrics for an assay involving

CYC116.
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Key Calculations

Intraday Precision (Repeatability): Assesses variability under the same operating conditions over a
short time.

How to calculate: Measure multiple replicates (n≥3) of the same sample (e.g., a control with
CYC116 at its IC₅₀) within a single assay run. Calculate the Coefficient of Variation (CV%):
(Standard Deviation / Mean) × 100.

Interday Precision (Intermediate Precision): Assesses variability between different days, different

analysts, or different equipment.
How to calculate: Repeat the entire assay on at least three separate days. Calculate the CV%

across the results (e.g., mean IC₅₀ values or control responses) from all days.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s524692?utm_src=pdf-body-img
https://www.smolecule.com/products/s524692?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/datasheet/CYC116-S117102-DataSheet.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9794550/
https://www.smolecule.com/products/b524692#cyc116-intraday-interday-precision-data
https://www.smolecule.com/products/b524692#cyc116-intraday-interday-precision-data
https://www.smolecule.com/products/b524692#cyc116-intraday-interday-precision-data
https://www.smolecule.com/products/s524692?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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